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Introduction
Pifazin, chemically known as pyrazinamide, is a cornerstone first-line antituberculosis agent.

Accurate and reliable quantification of pyrazinamide in various matrices, including

pharmaceutical dosage forms and biological fluids, is critical for quality control,

pharmacokinetic studies, and therapeutic drug monitoring. This document provides detailed

application notes and protocols for the quantitative analysis of pyrazinamide using common

analytical techniques.

Analytical Methods Overview
Several analytical methods have been developed and validated for the quantification of

pyrazinamide. The most prevalent techniques include High-Performance Liquid

Chromatography (HPLC) with Ultraviolet (UV) detection, Ultra-Performance Liquid

Chromatography (UPLC-UV), and UV-Visible Spectrophotometry. These methods offer a range

of simplicity, sensitivity, and specificity to suit different analytical needs.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for various analytical methods

used for pyrazinamide quantification, providing a comparative overview of their performance
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characteristics.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

Linearity
Range (µg/mL)

Limit of
Detection
(LOD) (µg/mL)

Limit of
Quantification
(LOQ) (µg/mL)

Accuracy/Rec
overy (%)

Reference

2.00 - 50.00 - 2.00 >85% [1]

20 - 120 - - - [2]

1 - 10 - - 68.94 - 116.02 [3]

Table 2: Ultra-Performance Liquid Chromatography (UPLC) Method

Linearity
Range (µg/mL)

Limit of
Detection
(LOD) (µg/mL)

Limit of
Quantification
(LOQ) (µg/mL)

Accuracy/Rec
overy (%)

Reference

5 - 60 - 5 >85% [4]

Table 3: UV-Visible Spectrophotometry Methods
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Method
Linearity
Range
(µg/mL)

Limit of
Detection
(LOD)
(µg/mL)

Limit of
Quantificati
on (LOQ)
(µg/mL)

Accuracy/R
ecovery (%)

Reference

Area Under

Curve (AUC)
2 - 16 - - - [5]

Second

Order

Derivative

2 - 16 - - - [5]

Direct UV 1.11 - 13.33
0.0157 -

0.0222

0.0415 -

0.0546
99.4 - 103.0 [6]

First Order

Derivative
4 - 20 - - - [7]

Experimental Workflows
The following diagrams illustrate the general experimental workflows for the quantification of

pyrazinamide using different analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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